Benzhydryl 4-hydroxy-3-oxobutanoate

• CAS RN: 90712-13-3
• Molecular Formula: C17H16O4
• Molecular Weight: 284.31 g/mol
• IUPAC Name: benzhydryl 4-hydroxy-3-oxobutanoate
• InChI: InChI=1S/C17H16O4/c18-12-15(19)11-16(20)21-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,17-18H,11-12H2
• InChI Key: WJQYNGYKLDTKEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)CC(=O)CO

Description

Benzhydryl 4-hydroxy-3-oxobutanoate is a useful research compound. Its molecular formula is C17H16O4 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-ketobutyric acid diphenylmethyl ester (2b, 11.4 g, 32.8 millimoles) in methanol dried with Molecular Sieves is added sodium formate (3.40 g, 50.0 millimoles), and the mixture is refluxed for 4 hours. The reaction mixture is filtered to remove solid material concentrated under reduced pressure, and extracted with ethyl acetate. The extract is washed with water, dried over magnesium sulfate and evaporated to remove the solvent. The residue is purified by chromatography over Lobar® column B using a mixture of benzene and ethyl acetate (3:1) as eluting solvent to afford the title compound (3b, 4.39 g, 47%).